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Compound of Interest

Compound Name: Docosanoic acid-d4-1

Cat. No.: B15553165 Get Quote

Application Notes

Introduction

Docosanoic acid, also known as behenic acid, is a long-chain saturated fatty acid. Its

deuterated analog, Docosanoic acid-d4, serves as an ideal internal standard for quantitative

analysis of fatty acids and other related lipids by mass spectrometry (MS), including liquid

chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry

(GC-MS).[1] The use of a stable isotope-labeled internal standard like Docosanoic acid-d4 is

crucial for accurate quantification as it closely mimics the analyte of interest during sample

preparation, extraction, and ionization, thus correcting for variability in these steps.

Principle of Use as an Internal Standard

In quantitative mass spectrometry, a known amount of the internal standard is added to both

the calibration standards and the unknown samples. The ratio of the signal from the analyte to

the signal from the internal standard is then used to construct a calibration curve and determine

the concentration of the analyte in the unknown samples. This method improves the accuracy

and precision of the measurement by compensating for variations in sample handling and

instrument response.
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Docosanoic acid-d4 is primarily utilized in lipidomics and metabolic research. It is a valuable

tool for the accurate quantification of docosanoic acid and other long-chain fatty acids in

various biological matrices such as plasma, serum, tissues, and cell cultures.

Quantitative Data Summary
The following table summarizes the key quantitative information for Docosanoic acid-d4:

Parameter Value Source

Molecular Formula C₂₂H₄₀D₄O₂ MedChemExpress

Molecular Weight 344.61 g/mol MedChemExpress

Solubility in Ethanol Soluble ChemicalBook

Solubility in Methanol
Soluble (especially when

heated)
ChemicalBook

Solubility in Chloroform Soluble ChemicalBook

Solubility in Water Insoluble (< 0.1 mg/mL) MedChemExpress

Recommended Storage (Solid) -20°C for up to 3 years MedChemExpress

Recommended Storage (In

Solvent)

-80°C for up to 6 months,

-20°C for up to 1 month
MedChemExpress,[1]

Typical Stock Solution

Concentration
1 mg/mL General Practice

Typical Working Concentration

(as IS)
~0.2 µM Journal of Lipid Research

Experimental Protocol: Preparation of 1 mg/mL
Docosanoic Acid-d4 Stock Solution
This protocol details the steps for preparing a 1 mg/mL stock solution of Docosanoic acid-d4 in

ethanol.
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Docosanoic acid-d4 (solid powder)

Ethanol (200 proof, anhydrous)

Analytical balance

Class A volumetric flasks (e.g., 1 mL, 5 mL, or 10 mL)

Glass vials with PTFE-lined caps

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional)

Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle Docosanoic acid-d4 in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for Docosanoic acid-d4 for complete safety and

handling information.[2]

Procedure

Equilibration: Allow the vial containing the solid Docosanoic acid-d4 to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Docosanoic acid-d4 using an analytical

balance. For a 1 mg/mL stock solution, you would weigh 1 mg of the solid.

Dissolution:

Quantitatively transfer the weighed Docosanoic acid-d4 to a clean, dry glass vial.

Add a small volume of ethanol to the vial.
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Vortex the mixture for 1-2 minutes to aid dissolution. Gentle warming or sonication can be

used to ensure complete dissolution.

Volume Adjustment:

Once the solid is completely dissolved, quantitatively transfer the solution to a Class A

volumetric flask of the desired final volume (e.g., a 1 mL flask for a 1 mg/mL solution from

1 mg of solid).

Rinse the initial vial with a small amount of ethanol and add the rinsing to the volumetric

flask to ensure all the compound is transferred.

Carefully add ethanol to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Homogenization: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use glass vials with PTFE-lined caps. This

prevents contamination and degradation from repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term stability.[1] When stored at -80°C, the

solution is stable for up to 6 months.[1]
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Caption: Workflow for preparing Docosanoic acid-d4 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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